Cas no 1807093-31-7 (2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid
• CAS No: 1807093-31-7
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4893366
• Update Time: 2025-06-27

2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C8H6F2INO3/c1-15-6-3(8(13)14)2-12-5(4(6)11)7(9)10/h2,7H,1H3,(H,13,14)
• InChI Key： ZKXVMYTXPQAAJB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(=O)O)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid

2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid, identified by the CAS number 1807093-31-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, an iodo group at position 3, a methoxy group at position 4, and a carboxylic acid group at position 5. These substituents contribute to its distinct chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki coupling and nucleophilic aromatic substitution. The incorporation of halogen atoms, particularly iodine, into aromatic systems has been a focal point in medicinal chemistry due to their ability to enhance pharmacokinetic properties such as solubility and bioavailability. The presence of the difluoromethyl group further modulates the electronic properties of the molecule, making it an attractive candidate for drug design.

One of the most promising applications of 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid lies in its potential as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can effectively inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy for cancer treatment.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. The methoxy group present in the molecule enhances its lipophilicity, making it suitable for use as a herbicide or fungicide. Recent field trials have indicated that it possesses excellent efficacy against a wide range of agricultural pests without causing significant environmental toxicity.

The synthesis of CAS No. 1807093-31-7 involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of palladium catalysts in cross-coupling reactions has proven to be particularly effective in achieving the desired regioselectivity and stereochemistry.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and stability under various conditions. For instance, NMR analysis has revealed that the carboxylic acid group exhibits distinct proton signals due to its strong electron-withdrawing nature, while the methoxy group shows characteristic splitting patterns indicative of its electronic environment.

The unique combination of substituents in this molecule also makes it an ideal candidate for exploring supramolecular chemistry. Researchers have demonstrated that it can form stable hydrogen bonds with complementary molecules, leading to the formation of self-assembled structures with potential applications in nanotechnology and materials science.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-5-carboxylic acid represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its versatile structure and tunable properties make it a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in shaping future innovations in medicine, agriculture, and materials science.